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This guide provides a comprehensive characterization and comparison of commercially

available N-nitroso-olanzapine reference standards. Designed for researchers, scientists, and

drug development professionals, this document offers a detailed analysis of these critical

reference materials, including their physicochemical properties, analytical characterization data,

and recommended experimental protocols.

Introduction to N-Nitroso-Olanzapine
N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, an atypical antipsychotic

medication.[1] The presence of nitrosamine impurities in pharmaceutical products is a

significant concern for regulatory agencies worldwide due to their potential carcinogenic

properties. As such, highly characterized reference standards for potential nitrosamine

impurities like N-nitroso-olanzapine are essential for the development and validation of

analytical methods to ensure the safety and quality of pharmaceutical products.[2][3] This guide

focuses on the characterization of N-nitroso-olanzapine, a potential impurity that may arise

from the presence of a secondary amine in the olanzapine molecule.
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Interestingly, some evidence suggests that N-nitroso-olanzapine may not form readily under

standard nitrosation conditions. One supplier offers a "Synthesis Attempts and Failure Report

(NAP Test)," indicating that rigorous attempts to synthesize this impurity under forced

conditions were unsuccessful.[4] This information is critical for risk assessment in drug

development.

Characterization of N-Nitroso-Olanzapine Reference
Standards
A review of commercially available N-nitroso-olanzapine reference standards reveals that

while multiple suppliers offer this compound, detailed public data on their characterization is

limited. However, available Certificates of Analysis (CoAs) and product pages confirm that

these standards are typically characterized using a suite of analytical techniques to confirm

their identity, purity, and structure.[5][6][7][8][9]

Physicochemical Properties
The fundamental properties of N-nitroso-olanzapine are summarized in Table 1. This

information is consistently reported across various suppliers and databases.

Property Value Source

Chemical Name

2-methyl-4-(4-methylpiperazin-

1-yl)-10-nitroso-10H-

benzo[b]thieno[2,3-e][5]

[7]diazepine

[1][2][7]

IUPAC Name

2-methyl-4-(4-methylpiperazin-

1-yl)-10-nitrosothieno[2,3-b][5]

[8]benzodiazepine

[10]

Molecular Formula C₁₇H₁₉N₅OS [7][10]

Molecular Weight 341.43 g/mol [4][11]

Appearance
Not consistently reported,

typically a solid.
[5][6][7][8][9]

Solubility Not consistently reported. [5][6][7][8][9]
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Analytical Characterization Data
The following table summarizes the analytical data available for N-nitroso-olanzapine
reference standards from various sources. It is important to note that while CoAs confirm the

use of these analytical techniques, the detailed spectra and chromatograms are not always

publicly available.

Analytical
Technique

Parameter Typical Results
Available Data
Source

¹H-NMR
Structural

Confirmation
Conforms to structure [5][6][7][8][9]

Mass Spectrometry

(MS)

Molecular Weight

Confirmation
Conforms to structure [5][6][7][8][9]

Chromatographic

Purity (HPLC)
Purity >90% [5][6][7][8][9]

Chromatographic

Purity (HPLC)
Purity 98.49% [11]

Experimental Protocols
Detailed and validated experimental protocols are crucial for the accurate and reproducible

analysis of N-nitroso-olanzapine. The following sections provide methodologies for key

analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is a general guideline for determining the purity of an N-nitroso-olanzapine
reference standard. Method optimization and validation are required for specific applications.

Instrumentation:

HPLC system with a UV detector

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and a suitable buffer (e.g., phosphate buffer, pH

adjusted)

Flow Rate: 1.0 mL/min

Detection Wavelength: Determined by UV scan of the reference standard (a wavelength

around 254 nm is often a starting point for aromatic compounds).

Injection Volume: 10 µL

Column Temperature: 30 °C

Sample Preparation:

Accurately weigh and dissolve the N-nitroso-olanzapine reference standard in a suitable

solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

Further dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with the mobile

phase.

Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis:

The purity is calculated based on the area percentage of the main peak in the

chromatogram.

Liquid Chromatography-High Resolution Mass
Spectrometry (LC-HRMS) for Identification and
Quantification
This method is based on the FDA's general method for the determination of nitrosamine

impurities and should be adapted and validated for N-nitroso-olanzapine.[12]

Instrumentation:
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LC-HRMS system (e.g., Q-Exactive, Orbitrap)

Chromatographic Conditions:

Column: C18 reverse-phase column suitable for LC-MS

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol

Gradient: A suitable gradient to resolve N-nitroso-olanzapine from other impurities.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Resolution: High resolution (e.g., >70,000)

Scan Mode: Full scan and/or targeted SIM (Selected Ion Monitoring) for the exact mass of N-
nitroso-olanzapine.

Collision Energy (for MS/MS): Optimized for fragmentation of the parent ion.

Sample Preparation:

Prepare a stock solution of the N-nitroso-olanzapine reference standard in methanol.

Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

For drug product analysis, a suitable extraction method must be developed and validated.

[12]

Visualizing Experimental and Logical Workflows

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15812381/docs?utm_src=pdf-body#a-comparative-guide-to-n-nitroso-olanzapine-reference-standards-for-researchers
https://www.benchchem.com/product/b15812381/docs?utm_src=pdf-body#a-comparative-guide-to-n-nitroso-olanzapine-reference-standards-for-researchers
https://www.benchchem.com/product/b15812381/docs?utm_src=pdf-body#a-comparative-guide-to-n-nitroso-olanzapine-reference-standards-for-researchers
https://www.benchchem.com/product/b15812381/docs?utm_src=pdf-body#a-comparative-guide-to-n-nitroso-olanzapine-reference-standards-for-researchers
https://www.fda.gov/media/125478/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15812381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To aid in the understanding of the processes involved in characterizing and comparing N-
nitroso-olanzapine reference standards, the following diagrams have been generated using

Graphviz.

Reference Standard Acquisition

Physicochemical Characterization Structural Confirmation Purity Assessment

Data Analysis and Reporting

Procure N-Nitroso-Olanzapine
Reference Standard

Visual Appearance Solubility Testing 1H-NMR Spectroscopy Mass Spectrometry (MS) HPLC-UV Analysis LC-HRMS Analysis

Generate Certificate of Analysis (CoA)

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of an N-nitroso-olanzapine reference

standard.
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Reference Standards

Comparison Criteria

Decision

Standard A
(Supplier 1)

Purity (%)

Completeness of
Characterization Data

Cost

Availability

Standard B
(Supplier 2)

Alternative
(e.g., in-house)

Select Optimal
Reference Standard

Click to download full resolution via product page

Caption: Logical relationship for the comparison and selection of N-nitroso-olanzapine
reference standards.

Conclusion
The availability of well-characterized N-nitroso-olanzapine reference standards is crucial for

ensuring the safety of olanzapine-containing drug products. While several commercial sources

exist, the level of publicly available characterization data varies. A key consideration for

researchers is the reported difficulty in synthesizing N-nitroso-olanzapine, which may impact

its likelihood of formation as a drug impurity. This guide provides a framework for comparing

available reference standards and outlines essential experimental protocols for their analysis. It

is recommended that researchers request detailed Certificates of Analysis from suppliers and
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perform their own verification to ensure the suitability of a reference standard for their specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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